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Introduction
For researchers, scientists, and professionals in drug development, the strategic incorporation

of fluorine and methoxy groups into phenolic scaffolds is a cornerstone of modern medicinal

chemistry and materials science. These modifications can profoundly influence a molecule's

physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to

biological targets.[1] This guide provides a comprehensive technical overview of 2,4,6-
Trifluoro-3-methoxyphenol, a specialized synthon. Due to the limited availability of direct

experimental data for this specific compound, this document integrates foundational chemical

principles with data from structurally analogous compounds to offer predictive insights into its

synthesis, characterization, and potential applications.

Molecular and Physicochemical Properties
2,4,6-Trifluoro-3-methoxyphenol is a polysubstituted aromatic compound. Its core structure

consists of a phenol ring functionalized with three fluorine atoms, which are strong electron-

withdrawing groups, and one electron-donating methoxy group. This unique combination of

substituents creates a distinct electronic environment on the aromatic ring, influencing its

reactivity and potential biological activity.
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The molecular formula for 2,4,6-Trifluoro-3-methoxyphenol is C₇H₅F₃O₂. Based on this

formula, the calculated molecular weight is 178.11 g/mol . A summary of its key identifiers and

calculated properties is presented in the table below.

Property Value Source

IUPAC Name
2,4,6-Trifluoro-3-

methoxyphenol
-

Molecular Formula C₇H₅F₃O₂ Calculated

Molecular Weight 178.11 g/mol Calculated

CAS Number Not Found -

Canonical SMILES COC1=C(C(=C(C=C1F)F)F)O -

InChI Key (Predicted) -

Synthesis and Methodology
While a specific, documented synthesis for 2,4,6-Trifluoro-3-methoxyphenol is not readily

available in the literature, a plausible synthetic route can be proposed based on established

organofluorine chemistry and methods for the synthesis of substituted phenols. A potential

retrosynthetic analysis suggests that the target molecule could be assembled from a suitably

substituted benzene precursor.

One potential forward synthesis could involve the selective methoxylation of a polyfluorinated

phenol or the fluorination of a methoxyphenol derivative. For instance, starting from a

commercially available trifluorophenol, selective methoxylation could be a viable route,

although directing the methoxy group to the 3-position in the presence of three fluorine atoms

would require careful consideration of directing group effects and reaction conditions.

Alternatively, a more controlled approach might involve a multi-step synthesis starting from a

simpler aromatic precursor, introducing the substituents in a stepwise manner. A hypothetical

workflow is outlined below.

Proposed Synthetic Workflow
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Precursor
(e.g., 1,3,5-Trifluorobenzene)

Step 1: Nitration

Step 2: Reduction of Nitro Group

Step 3: Diazotization and Hydroxylation

Step 4: Selective Methoxylation

Final Product
(2,4,6-Trifluoro-3-methoxyphenol)

Click to download full resolution via product page

Caption: A proposed multi-step synthesis of 2,4,6-Trifluoro-3-methoxyphenol.

Experimental Protocol (Hypothetical)
Nitration of a Fluorinated Precursor: A suitable polyfluorinated benzene derivative would be

subjected to nitration using a mixture of nitric acid and sulfuric acid to introduce a nitro group.

Reduction to Aniline: The resulting nitro compound would be reduced to the corresponding

aniline derivative, for example, using a metal catalyst such as palladium on carbon with

hydrogen gas.
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Formation of Phenol: The aniline derivative would then undergo diazotization with sodium

nitrite in an acidic medium, followed by hydrolysis of the diazonium salt to yield the

corresponding phenol.

Selective Methoxylation: The final step would involve the selective methoxylation of the

trifluorophenol intermediate. This could potentially be achieved using a methylating agent like

dimethyl sulfate or methyl iodide in the presence of a base. The regioselectivity of this step

would be critical.

Spectroscopic Characterization
The structural elucidation of 2,4,6-Trifluoro-3-methoxyphenol would rely on a combination of

standard spectroscopic techniques. The predicted spectral features are based on the analysis

of structurally similar compounds.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹H NMR and ¹⁹F NMR, would be instrumental in confirming the

structure.[4][5]

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the hydroxyl

proton, the methoxy protons, and the aromatic proton. The hydroxyl proton's chemical shift

will be sensitive to the solvent and concentration. The methoxy group should appear as a

singlet, likely in the range of 3.8-4.0 ppm. The single aromatic proton will likely appear as a

multiplet due to coupling with adjacent fluorine atoms.

¹³C NMR: The carbon NMR spectrum would show seven distinct signals corresponding to the

seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be

significantly influenced by the attached fluorine and oxygen substituents.

¹⁹F NMR: As a powerful tool for analyzing organofluorine compounds, ¹⁹F NMR would

provide unambiguous evidence for the fluorine substituents.[6][7] Three distinct signals are

expected for the three non-equivalent fluorine atoms at the 2, 4, and 6 positions. The

chemical shifts and coupling patterns (J-coupling) between the fluorine atoms and with the

aromatic proton would be key for confirming their relative positions. The typical chemical shift

range for aromatic C-F bonds is between -80 and -170 ppm relative to a CFCl₃ standard.[8]
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Infrared (IR) Spectroscopy
The IR spectrum would display characteristic absorption bands for the functional groups

present in the molecule. Key expected vibrations include:

A broad O-H stretching band for the hydroxyl group, typically in the region of 3200-3600

cm⁻¹.

C-H stretching vibrations for the aromatic ring and the methoxy group, usually around 2850-

3100 cm⁻¹.

Aromatic C=C stretching bands in the 1450-1600 cm⁻¹ region.

Strong C-O stretching bands for the phenol and methoxy ether linkages, typically between

1000-1300 cm⁻¹.

Strong C-F stretching bands, which are characteristic for organofluorine compounds, in the

1000-1400 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry would be used to determine the molecular weight and fragmentation

pattern. For 2,4,6-Trifluoro-3-methoxyphenol, the molecular ion peak (M⁺) would be

expected at an m/z value corresponding to its molecular weight (178.11). The fragmentation

pattern would likely involve the loss of methyl and carbonyl groups.

General Analytical Workflow
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Caption: A general workflow for the spectroscopic analysis of 2,4,6-Trifluoro-3-
methoxyphenol.

Potential Applications in Research and
Development
Polysubstituted phenols, particularly those containing fluorine and methoxy groups, are

valuable building blocks in several areas of research and development.

Medicinal Chemistry: The incorporation of fluorine atoms into drug candidates is a widely

used strategy to improve metabolic stability, lipophilicity, and binding affinity.[1] The unique

substitution pattern of 2,4,6-Trifluoro-3-methoxyphenol makes it an attractive starting

material for the synthesis of novel bioactive molecules, such as enzyme inhibitors or receptor

modulators.

Materials Science: Fluorinated aromatic compounds are used in the development of

advanced materials, including polymers and liquid crystals. The introduction of fluorine can

enhance thermal stability and modify electronic properties.
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Agrochemicals: Many modern pesticides and herbicides contain fluorinated aromatic

moieties to enhance their efficacy and environmental persistence.

Safety and Handling
Specific toxicity data for 2,4,6-Trifluoro-3-methoxyphenol are not available. However, based

on the general properties of substituted phenols, appropriate safety precautions should be

taken. Phenols and their derivatives can be toxic and corrosive.[9][10] They can be harmful if

swallowed, inhaled, or absorbed through the skin, and can cause skin and eye irritation or

burns.[10]

Recommended Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.

Conclusion
2,4,6-Trifluoro-3-methoxyphenol represents a potentially valuable, yet under-documented,

chemical entity for researchers in drug discovery and materials science. While direct

experimental data is scarce, this guide provides a solid foundation for its molecular properties,

a plausible synthetic strategy, and a predicted spectroscopic profile based on established

chemical principles and data from analogous compounds. As with any specialized chemical,

appropriate safety measures are paramount. Further research into the synthesis and

characterization of this compound will undoubtedly open new avenues for its application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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